Cas no 1807539-09-8 (Azido-PEG4-Acrylate)

• Product Name: Azido-PEG4-Acrylate
• CAS No: 1807539-09-8
• MF: C₁₁H₁₉N₃O₅
• MW: 273.285662889481
• CID: 3045621
• PubChem ID: 77078233
• Update Time: 2025-10-11

Azido-PEG4-Acrylate Chemical and Physical Properties

Names and Identifiers

• Azido-PEG4-acrylate
• 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl acrylate
• 2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl prop-2-enoate
• BP-22125
• AKOS040750688
• 2-Propenoic acid, 2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl ester
• 2-{2-[2-(2-AZIDOETHOXY)ETHOXY]ETHOXY}ETHYL PROP-2-ENOATE
• DTXSID201164550
• N3-PEG4-AC
• 1807539-09-8
• Azido-PEG4-Acrylate

• Inchi： 1S/C11H19N3O5/c1-2-11(15)19-10-9-18-8-7-17-6-5-16-4-3-13-14-12/h2H,1,3-10H2
• InChI Key： AKEGJOJDWYDGEP-UHFFFAOYSA-N
• SMILES： O(CCOCCN=[N+]=[N-])CCOCCOC(C=C)=O

Computed Properties

• Exact Mass: 273.13247072 g/mol
• Monoisotopic Mass: 273.13247072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.29
• XLogP3: 1.2
• Topological Polar Surface Area: 68.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on Azido-PEG4-Acrylate

Recent Advances in Azido-PEG4-Acrylate (CAS: 1807539-09-8) for Biomedical Applications

Azido-PEG4-Acrylate (CAS: 1807539-09-8) has emerged as a critical reagent in the field of chemical biology and pharmaceutical research, particularly in the development of bioconjugation strategies and drug delivery systems. This compound combines the reactivity of an azide group with the versatility of a PEG4 spacer and an acrylate moiety, enabling its use in click chemistry reactions and polymer-based applications. Recent studies have highlighted its potential in targeted drug delivery, bioimaging, and the synthesis of biomaterials, making it a focal point for ongoing research.

One of the most significant applications of Azido-PEG4-Acrylate is in the field of targeted drug delivery. Researchers have utilized its azide group for bioorthogonal conjugation with alkyne-modified therapeutic agents, facilitating the development of prodrugs with enhanced specificity and reduced off-target effects. A 2023 study published in Bioconjugate Chemistry demonstrated the successful use of Azido-PEG4-Acrylate in the synthesis of antibody-drug conjugates (ADCs), where the compound served as a linker to attach cytotoxic payloads to monoclonal antibodies. The study reported improved pharmacokinetics and tumor-targeting efficiency, underscoring the compound's utility in oncology research.

In addition to drug delivery, Azido-PEG4-Acrylate has been employed in bioimaging applications. Its acrylate moiety allows for incorporation into polymeric matrices, which can be functionalized with fluorescent probes or other imaging agents. A recent publication in ACS Applied Materials & Interfaces described the development of a novel hydrogel-based imaging platform using Azido-PEG4-Acrylate as a crosslinking agent. The platform exhibited high stability and biocompatibility, enabling real-time tracking of cellular processes in vivo. This advancement opens new avenues for non-invasive diagnostic techniques and theranostic applications.

The compound's versatility extends to the synthesis of biomaterials, where it has been used to create functionalized polymers with tailored properties. For instance, a 2024 study in Advanced Functional Materials explored the use of Azido-PEG4-Acrylate in the fabrication of stimuli-responsive hydrogels. By leveraging the azide-alkyne cycloaddition reaction, researchers developed hydrogels that could undergo controlled degradation in response to specific enzymatic triggers. These materials hold promise for applications in regenerative medicine and controlled release systems.

Despite its promising applications, challenges remain in the optimization of Azido-PEG4-Acrylate-based systems. Issues such as batch-to-batch variability, scalability, and long-term stability need to be addressed to facilitate clinical translation. Ongoing research is focused on refining synthesis protocols and exploring novel derivatization strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, Azido-PEG4-Acrylate (CAS: 1807539-09-8) represents a versatile and powerful tool in chemical biology and pharmaceutical research. Its unique combination of reactive groups and biocompatibility makes it indispensable for applications ranging from drug delivery to biomaterial synthesis. As research continues to uncover new functionalities and refine existing methodologies, the compound is poised to play an increasingly prominent role in advancing biomedical technologies.